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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B607195 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This document provides essential

guidance on the proper disposal procedures for DPM-1001, a non-competitive protein-tyrosine

phosphatase (PTP1B) inhibitor used in research.

While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride classifies it as a non-

hazardous substance or mixture, it is crucial to handle its disposal with care to ensure

laboratory safety and environmental protection.[1] Adherence to institutional and local

regulations is mandatory.

Key Safety and Handling Precautions
Before disposal, always adhere to the following safety measures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile

gloves, and safety eyewear.

Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of any dust or

aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes.[1] In case of accidental contact, flush the

affected area with copious amounts of water and seek medical advice if necessary.

Step-by-Step Disposal Procedure
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The disposal of DPM-1001 should follow the general principles for non-hazardous chemical

waste. However, it is imperative to consult and follow your institution's specific waste

management guidelines.

Waste Identification and Segregation:

Treat all chemical waste, including DPM-1001, as potentially hazardous until confirmed

otherwise by your institution's Environmental Health and Safety (EHS) department.[2]

Do not mix DPM-1001 waste with other chemical waste streams unless explicitly permitted

by your EHS office. Incompatible chemicals can react violently or produce hazardous

gases.

Collect solid DPM-1001 waste in a designated, clearly labeled, and compatible container.

Container Management:

Use a container that is in good condition, compatible with the chemical, and has a secure,

leak-proof lid.

The container must be clearly labeled as "DPM-1001 Waste" and include the approximate

quantity.

Keep the waste container closed except when adding waste.

Disposal of Empty Containers:

A container that held DPM-1001 can typically be disposed of as regular trash after it has

been thoroughly emptied, with as little residue as possible.[2]

Deface or remove all chemical labels from the empty container before disposal to prevent

confusion.[2]

For containers that held acutely hazardous waste, triple rinsing is required.[2] Although

DPM-1001 is not classified as acutely hazardous, following this best practice is

recommended. The rinsate should be collected and disposed of as chemical waste.

Aqueous Solutions:
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Disposal of dilute aqueous solutions of non-hazardous chemicals down the sanitary sewer

may be permissible in some jurisdictions, but this requires explicit approval from your

institution's EHS department and compliance with local wastewater regulations.[3][4]

Never dispose of undiluted or concentrated solutions of DPM-1001 down the drain.

Final Disposal:

Arrange for the collection of the DPM-1001 waste container by your institution's hazardous

waste management service.

Complete all necessary waste disposal forms as required by your institution.

Quantitative Data Summary
For easy reference, the key chemical properties of DPM-1001 are summarized in the table

below.

Property Value

Molecular Formula C35H57N3O3

Molecular Weight 567.86 g/mol

CAS Number 1471172-27-6

Logical Workflow for DPM-1001 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of DPM-1001.
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DPM-1001 Disposal Workflow
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By following these procedures and consulting with your institutional safety experts, you can

ensure the safe and compliant disposal of DPM-1001, fostering a secure and responsible

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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